Cas no 804434-75-1 (2(3H)-Benzothiazolone,4-[(dimethylamino)methyl]-4,5,6,7-tetrahydro-3-methyl-)
804434-75-1 structure
Product Name:2(3H)-Benzothiazolone,4-[(dimethylamino)methyl]-4,5,6,7-tetrahydro-3-methyl-
CAS No:804434-75-1
MF:C11H18N2OS
MW:226.338421344757
CID:714280
PubChem ID:45097940
Update Time:2025-04-19
2(3H)-Benzothiazolone,4-[(dimethylamino)methyl]-4,5,6,7-tetrahydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzothiazolone,4-[(dimethylamino)methyl]-4,5,6,7-tetrahydro-3-methyl-
- 2(3H)-Benzothiazolone,4-[(dimethylamino)methyl]-4,5,6,7-tetrahydro-3-methyl-(9CI)
- 804434-75-1
- 4-[(Dimethylamino)methyl]-3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-one
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- Inchi: 1S/C11H18N2OS/c1-12(2)7-8-5-4-6-9-10(8)13(3)11(14)15-9/h8H,4-7H2,1-3H3
- InChI Key: WKDCZNKMPNGPKN-UHFFFAOYSA-N
- SMILES: S1C(N(C)C2=C1CCCC2CN(C)C)=O
Computed Properties
- Exact Mass: 226.114
- Monoisotopic Mass: 226.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.8A^2
- XLogP3: 1.3
2(3H)-Benzothiazolone,4-[(dimethylamino)methyl]-4,5,6,7-tetrahydro-3-methyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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